Cas no 898794-66-6 (Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone)

• Product Name: Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone
• CAS No: 898794-66-6
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• MDL: MFCD03843708
• CID: 1947710
• PubChem ID: 24726320
• Update Time: 2025-05-22

Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone Chemical and Physical Properties

Names and Identifiers

• CYCLOBUTYL 2-(2,4-DIMETHYLPHENYL)ETHYL KETONE
• 1-cyclobutyl-3-(2,4-dimethylphenyl)propan-1-one
• LogP
• CYCLOBUTYL2-(2,4-DIMETHYLPHENYL)ETHYLKETONE
• MFCD03843708
• AKOS016021726
• CYCLOBUTYL2-(2,4-DIMETHYLPHENYL)ETHYL KETONE
• DTXSID70644713
• 898794-66-6
• Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone

• MDL： MFCD03843708
• Inchi： 1S/C15H20O/c1-11-6-7-13(12(2)10-11)8-9-15(16)14-4-3-5-14/h6-7,10,14H,3-5,8-9H2,1-2H3
• InChI Key： WKNYPOBNOQEYTM-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(C)=CC=1C)C1CCC1

Computed Properties

• Exact Mass: 216.151415257Da
• Monoisotopic Mass: 216.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone

Recent Advances in the Study of Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone (CAS: 898794-66-6)

Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone (CAS: 898794-66-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a cyclobutyl ring and a 2,4-dimethylphenyl moiety, has been the subject of several studies aimed at elucidating its pharmacological profile and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have focused on optimizing the synthetic routes for Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic method for the synthesis of this compound, utilizing palladium-catalyzed cross-coupling reactions. This approach not only enhanced the efficiency of the synthesis but also reduced the formation of by-products, making it a more sustainable option for large-scale production. The study highlighted the importance of the cyclobutyl ring in conferring structural rigidity, which is crucial for the compound's interaction with biological targets.

In terms of biological activity, Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone has shown promising results in preclinical models of inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway. The researchers observed a significant reduction in pro-inflammatory cytokines in treated animal models, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Further mechanistic studies are underway to explore its selectivity and safety profile.

Another area of interest is the compound's potential application in oncology. Preliminary data from a 2024 study in the European Journal of Medicinal Chemistry indicated that Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone could inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to induce apoptosis and cell cycle arrest was attributed to its interaction with key regulatory proteins. These findings have spurred further investigations into its mechanism of action and potential synergies with existing chemotherapeutic agents.

Despite these promising results, challenges remain in the development of Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent advancements in computational modeling and high-throughput screening are expected to accelerate the optimization of this compound, paving the way for its transition from bench to bedside.

In conclusion, Cyclobutyl 2-(2,4-dimethylphenyl)ethyl ketone (CAS: 898794-66-6) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and diverse biological activities make it a valuable tool for understanding disease mechanisms and discovering new therapeutic interventions. Continued efforts in synthetic chemistry, pharmacology, and translational research will be essential to unlock its full potential and bring it closer to clinical application.